Cas no 1204401-49-9 (σ1 Receptor antagonist-1)

• Product Name: σ1 Receptor antagonist-1
• CAS No: 1204401-49-9
• MF: C₂₁H₂₃NOS
• MW: 337.478424310684
• CID: 834062
• PubChem ID: 45487212
• Update Time: 2025-06-22

σ1 Receptor antagonist-1 Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-[1-(phenylmethyl)-4-piperidinyl]-
• 2-(1-Benzyl-4-piperidinyl)-2,3-dihydro-4H-thiochromen-4-one
• 2-(1-Benzylpiperidin-4-yl)-2,3-dihydro-4H-thiochromen-4-one
• 2,3-dihydro-2-[1-(phenylmethyl)-4-piperidinyl]-4H-1-Benzothiopyran-4-one
• σ1 Receptor antagonist-1
• 1204401-49-9
• EX-A7549
• AKOS027420690
• DB-364342
• ??1 Receptor antagonist-1
• AS-84681
• 2-(1-benzylpiperidin-4-yl)-2,3-dihydro-1-benzothiopyran-4-one
• 2-(1-benzylpiperidin-4-yl)-2,3-dihydrothiochromen-4-one
• CHEMBL578825
• HY-10815
• F76875
• CS-0002837
• WQ 1
• BDBM50415166
• 2-(1-Benzylpiperidin-4-yl)thiochroman-4-one

• MDL： MFCD18206882
• Inchi： 1S/C21H23NOS/c23-19-14-21(24-20-9-5-4-8-18(19)20)17-10-12-22(13-11-17)15-16-6-2-1-3-7-16/h1-9,17,21H,10-15H2
• InChI Key： XWMHOCDNGHEUMF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC1C1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 337.15003553g/mol
• Monoisotopic Mass: 337.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Additional information on σ1 Receptor antagonist-1

Introduction to Compound CAS No 1204401-49-9: σ1 Receptor Antagonist-1

The compound with CAS No 1204401-49-9, known as σ⁺₁ receptor antagonist-1, has emerged as a significant molecule in the field of neuroscience and pharmacology. This compound is a potent antagonist of the sigma-1 receptor (σ⁺₁), a chaperone protein involved in various cellular processes, including calcium signaling, endoplasmic reticulum stress, and neuroprotection. Recent studies have highlighted its potential therapeutic applications in conditions such as Alzheimer's disease, depression, and cancer.

The σ⁺₁ receptor is a unique target for drug development due to its dual role as both a ligand-regulated ion channel and a molecular chaperone. σ⁺₁ receptor antagonists like CAS No 1204401-49-9 have shown promise in modulating these functions, offering new avenues for treating neurodegenerative diseases. For instance, research published in the journal Nature Neuroscience demonstrated that σ⁺₁ receptor antagonists can reduce amyloid-beta production in Alzheimer's disease models, suggesting a potential disease-modifying approach.

In addition to neurodegenerative diseases, σ⁺₁ receptor antagonists are being investigated for their antidepressant properties. A study in Biological Psychiatry revealed that these compounds can enhance synaptic plasticity and reverse depressive-like behaviors in animal models. This finding underscores the potential of CAS No 1204401-49-9 as a novel antidepressant with fewer side effects compared to traditional treatments.

The mechanism of action of CAS No 1204401-49-9 involves selective binding to the σ⁺₁ receptor without affecting other sigma receptors or related proteins. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Advanced computational modeling techniques have been employed to elucidate the binding kinetics and structural interactions of this compound with the σ⁺₁ receptor, providing insights into its pharmacodynamic properties.

Clinical trials are currently underway to assess the safety and efficacy of CAS No 1204401-49-9 in treating Alzheimer's disease and major depressive disorder. Preliminary results indicate favorable pharmacokinetics and tolerability profiles, which are essential for long-term therapeutic use. Furthermore, preclinical data suggest that this compound may also have anti-cancer properties by targeting the endoplasmic reticulum stress pathway in tumor cells.

In conclusion, CAS No 1204401-49-9 represents a groundbreaking advancement in sigma receptor research with broad implications for neurology and oncology. Its ability to modulate the σ⁺